(3-Amino-5-(mesitylamino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone
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Description
(3-Amino-5-(mesitylamino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C27H25ClN2O3S2 and its molecular weight is 525.08. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Novel compounds such as "(4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone" and "(4-amino-2-(4-chlorophenyl)aminothiazol-5-yl)(thiophene-2-yl)methanone" have been synthesized and characterized. These studies provide detailed insights into the structural and chemical properties of these compounds, including their synthesis, spectral characterization (UV, IR, 1H and 13C NMR, high-resolution mass spectrometry), and theoretical analyses using density functional theory (DFT) calculations. Such research lays the groundwork for understanding the potential applications of these compounds in various fields, including their antibacterial activity as determined through molecular docking studies (Shahana & Yardily, 2020).
Antimicrobial and Anticancer Agents
Research on pyrazole derivatives, such as "4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone" and related compounds, highlights their potential as antimicrobial and anticancer agents. These compounds were evaluated for their in vitro antimicrobial and anticancer activity, with some showing higher anticancer activity than reference drugs like doxorubicin. The development of these compounds emphasizes the ongoing search for new therapeutic agents with improved efficacy and specificity (Hafez, El-Gazzar, & Al-Hussain, 2016).
Molecular Docking and Biological Evaluation
The synthesis and biological evaluation of novel compounds often involve molecular docking studies to predict their interaction with biological targets. For example, novel pyrazoline derivatives were synthesized and evaluated for their anti-inflammatory and antibacterial activities. Molecular docking results, combined with biological data, suggested that these compounds could serve as molecular templates for developing new anti-inflammatory drugs (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).
Spectroscopic and Quantum Chemical Studies
The detailed spectroscopic and quantum chemical analysis of novel compounds, such as "(3-chlorophenyl)(3,5-dimethylpiperidin-1-yl)methanone," provides insights into their molecular structure, vibrational spectra, and thermal properties. These studies are crucial for understanding the physical and chemical behaviors of these compounds, paving the way for their potential applications in various scientific and industrial fields (Arasu, Asirvatham, Priya, & Revathi, 2019).
Properties
IUPAC Name |
[3-amino-4-(4-methylphenyl)sulfonyl-5-(2,4,6-trimethylanilino)thiophen-2-yl]-(4-chlorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25ClN2O3S2/c1-15-5-11-21(12-6-15)35(32,33)26-22(29)25(24(31)19-7-9-20(28)10-8-19)34-27(26)30-23-17(3)13-16(2)14-18(23)4/h5-14,30H,29H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBXBELODJFFQGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC=C(C=C3)Cl)NC4=C(C=C(C=C4C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25ClN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
525.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.